Cas no 1865061-63-7 (1-Chloro-3-fluoro-2-propoxybenzene)

1-Chloro-3-fluoro-2-propoxybenzene is a halogenated aromatic ether with the molecular formula C₉H₁₀ClFO. This compound features a benzene ring substituted with chlorine, fluorine, and a propoxy group, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern allows for selective reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (propoxy) groups enhances its utility in fine chemical and pharmaceutical applications. The compound is typically a clear to pale-yellow liquid with moderate stability under standard conditions. It is commonly used in the development of agrochemicals, pharmaceuticals, and specialty materials due to its balanced reactivity and structural flexibility.

1-Chloro-3-fluoro-2-propoxybenzene structure

1865061-63-7 structure

Product Name:1-Chloro-3-fluoro-2-propoxybenzene

CAS No:1865061-63-7

MF:C₉H₁₀ClFO

MW:188.626505374908

CID:5140420

PubChem ID:91719318

Update Time:2026-03-03

1-Chloro-3-fluoro-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-3-fluoro-2-propoxybenzene
- F76015
- 2-Chloro-6-fluorophenol, propyl ether
- WLKYSGYJOHXKGA-UHFFFAOYSA-N
- 1865061-63-7
- MFCD34706160
- Inchi： 1S/C9H10ClFO/c1-2-6-12-9-7(10)4-3-5-8(9)11/h3-5H,2,6H2,1H3
- InChI Key： WLKYSGYJOHXKGA-UHFFFAOYSA-N
- SMILES： C1(Cl)=CC=CC(F)=C1OCCC

Computed Properties

Exact Mass: 188.0404208g/mol
Monoisotopic Mass: 188.0404208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 9.2Å²

1-Chloro-3-fluoro-2-propoxybenzene Pricemore >>

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